2-(2-Cyclopropyl-6-(trifluoromethyl)pyridin-3-yl)ethanamine
Cat. No. B8412268
M. Wt: 230.23 g/mol
InChI Key: AXBNEJDUPTYRNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08785445B2
Procedure details
To a stirred solution of lithium borohydride (232 μL, 0.465 mmol) in THF was added chlorotrimethylsilane (118 μL, 0.930 mmol) dropwise. After stirring for 15 minutes, argon was bubbled through the reaction mixture for 2 minutes to eliminate any trimethylsilane in the reaction mixture. (E)-2-cyclopropyl-3-(2-nitrovinyl)-6-(trifluoromethyl)pyridine (30 mg, 0.116 mmol) was added (in 1 mL of THF). The reaction was heated to reflux for 2 hours, cooled to 0° C. and carefully quenched with methanol (1 mL). The reaction mixture was concentrated, diluted with dichloromethane and 20% aqueous KOH. The layers were separated and the organic layer was dried over sodium sulfate, filtered and concentrated to yield 2-(2-cyclopropyl-6-(trifluoromethyl)pyridin-3-yl)ethanamine (26 mg, 0.113 mmol, 97.2% yield).
Quantity
30 mg
Type
reactant
Reaction Step Two
Yield
97.2%
Identifiers
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REACTION_CXSMILES
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[BH4-].[Li+].Cl[Si](C)(C)C.[CH:8]1([C:11]2[C:16](/[CH:17]=[CH:18]/[N+:19]([O-])=O)=[CH:15][CH:14]=[C:13]([C:22]([F:25])([F:24])[F:23])[N:12]=2)[CH2:10][CH2:9]1>C1COCC1>[CH:8]1([C:11]2[C:16]([CH2:17][CH2:18][NH2:19])=[CH:15][CH:14]=[C:13]([C:22]([F:25])([F:23])[F:24])[N:12]=2)[CH2:10][CH2:9]1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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232 μL
|
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Type
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reactant
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Smiles
|
[BH4-].[Li+]
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Name
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Quantity
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118 μL
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Type
|
reactant
|
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Smiles
|
Cl[Si](C)(C)C
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
30 mg
|
|
Type
|
reactant
|
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Smiles
|
C1(CC1)C1=NC(=CC=C1\C=C\[N+](=O)[O-])C(F)(F)F
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Name
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|
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Quantity
|
1 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
|
Type
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CUSTOM
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Details
|
After stirring for 15 minutes
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
argon was bubbled through the reaction mixture for 2 minutes
|
|
Duration
|
2 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
carefully quenched with methanol (1 mL)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The reaction mixture was concentrated
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ADDITION
|
Type
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ADDITION
|
|
Details
|
diluted with dichloromethane and 20% aqueous KOH
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The layers were separated
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the organic layer was dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C1(CC1)C1=NC(=CC=C1CCN)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.113 mmol | |
| AMOUNT: MASS | 26 mg | |
| YIELD: PERCENTYIELD | 97.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
